N-(3-acetylphenyl)-2-[[(4-chlorophenyl)sulfonyl](2,4-dichlorobenzyl)amino]acetamide

• Molecular Formula: C23H19Cl3N2O4S
• Molecular Weight: 525.8 g/mol
• IUPAC Name: N-(3-acetylphenyl)-2-[(4-chlorophenyl)sulfonyl-[(2,4-dichlorophenyl)methyl]amino]acetamide
• InChI: InChI=1S/C23H19Cl3N2O4S/c1-15(29)16-3-2-4-20(11-16)27-23(30)14-28(13-17-5-6-19(25)12-22(17)26)33(31,32)21-9-7-18(24)8-10-21/h2-12H,13-14H2,1H3,(H,27,30)
• InChI Key: DNHISAKXOZWAJK-UHFFFAOYSA-N
• SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)CN(CC2=C(C=C(C=C2)Cl)Cl)S(=O)(=O)C3=CC=C(C=C3)Cl

Description

N-(3-acetylphenyl)-2-[[(4-chlorophenyl)sulfonyl](2,4-dichlorobenzyl)amino]acetamide, also known as AC-265347, is a novel chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. The compound belongs to the class of sulfonamides and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of N-(3-acetylphenyl)-2-[[(4-chlorophenyl)sulfonyl](2,4-dichlorobenzyl)amino]acetamide involves the inhibition of cyclooxygenase-2 (COX-2) and activation of peroxisome proliferator-activated receptor gamma (PPAR-γ). COX-2 is an enzyme that plays a key role in the inflammatory response, while PPAR-γ is a nuclear receptor that regulates gene expression. By inhibiting COX-2 and activating PPAR-γ, N-(3-acetylphenyl)-2-[[(4-chlorophenyl)sulfonyl](2,4-dichlorobenzyl)amino]acetamide can reduce inflammation and pain while also inducing apoptosis in cancer cells.
Biochemical and Physiological Effects:
N-(3-acetylphenyl)-2-[[(4-chlorophenyl)sulfonyl](2,4-dichlorobenzyl)amino]acetamide has been shown to exhibit potent anti-inflammatory and analgesic effects in animal models of inflammatory pain. It has also been shown to inhibit the growth of cancer cells and induce apoptosis. Additionally, N-(3-acetylphenyl)-2-[[(4-chlorophenyl)sulfonyl](2,4-dichlorobenzyl)amino]acetamide has been shown to have a favorable safety profile in animal studies, with no significant adverse effects observed at therapeutic doses.

Advantages and Limitations for Lab Experiments

N-(3-acetylphenyl)-2-[[(4-chlorophenyl)sulfonyl](2,4-dichlorobenzyl)amino]acetamide has several advantages for use in lab experiments. It exhibits potent anti-inflammatory and analgesic effects, making it a useful tool for studying the inflammatory response. Additionally, its ability to inhibit the growth of cancer cells and induce apoptosis makes it a useful tool for studying cancer biology. However, N-(3-acetylphenyl)-2-[[(4-chlorophenyl)sulfonyl](2,4-dichlorobenzyl)amino]acetamide also has some limitations, including its relatively high cost and limited availability.

Future Directions

There are several potential future directions for research on N-(3-acetylphenyl)-2-[[(4-chlorophenyl)sulfonyl](2,4-dichlorobenzyl)amino]acetamide. One area of interest is the development of more efficient synthesis methods to reduce the cost and increase the availability of the compound. Additionally, further studies are needed to fully elucidate the mechanism of action of N-(3-acetylphenyl)-2-[[(4-chlorophenyl)sulfonyl](2,4-dichlorobenzyl)amino]acetamide and its potential therapeutic applications in various diseases. Finally, studies are needed to evaluate the safety and efficacy of N-(3-acetylphenyl)-2-[[(4-chlorophenyl)sulfonyl](2,4-dichlorobenzyl)amino]acetamide in human clinical trials.

Synthesis Methods

The synthesis of N-(3-acetylphenyl)-2-[[(4-chlorophenyl)sulfonyl](2,4-dichlorobenzyl)amino]acetamide involves a multistep process that includes the condensation of 2,4-dichlorobenzylamine with 4-chlorobenzenesulfonyl chloride to form an intermediate compound. This intermediate is then reacted with 3-acetylphenylacetic acid to form the final product, N-(3-acetylphenyl)-2-[[(4-chlorophenyl)sulfonyl](2,4-dichlorobenzyl)amino]acetamide. The synthesis of N-(3-acetylphenyl)-2-[[(4-chlorophenyl)sulfonyl](2,4-dichlorobenzyl)amino]acetamide has been optimized to achieve high yields and purity, making it a viable candidate for further research.

Scientific Research Applications

N-(3-acetylphenyl)-2-[[(4-chlorophenyl)sulfonyl](2,4-dichlorobenzyl)amino]acetamide has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to exhibit potent anti-inflammatory and analgesic effects in animal models of inflammatory pain. Additionally, N-(3-acetylphenyl)-2-[[(4-chlorophenyl)sulfonyl](2,4-dichlorobenzyl)amino]acetamide has been studied for its potential use in cancer therapy due to its ability to inhibit the growth of cancer cells and induce apoptosis.